1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one

• Molecular Formula: C11H12ClFO2
• Molecular Weight: 230.66 g/mol
• IUPAC Name: 1-(3-chloro-5-fluoro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one
• InChI: InChI=1S/C11H12ClFO2/c1-11(2,3)10(15)6-4-7(12)9(14)8(13)5-6/h4-5,14H,1-3H3
• InChI Key: IVCBOMYNYXXTEM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)C1=CC(=C(C(=C1)Cl)O)F

Description

1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one is a halogenated aromatic ketone featuring a unique substitution pattern with chlorine (Cl) at position 3, fluorine (F) at position 5, and a hydroxyl (-OH) group at position 4 of the phenyl ring. This compound is of interest in pharmaceutical and agrochemical research due to its structural complexity, which may influence biological activity, solubility, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one typically involves multi-step organic reactions. One common method includes the halogenation of a hydroxyphenyl compound followed by the introduction of the dimethylpropanone group. The reaction conditions often require the use of specific catalysts and solvents to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes. The use of automated systems ensures precise control over reaction parameters such as temperature, pressure, and reactant concentrations, leading to efficient and cost-effective production.

Chemical Reactions Analysis

Types of Reactions

1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The chloro and fluoro groups can be reduced under specific conditions.

Substitution: The chloro and fluoro groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) and potassium tert-butoxide (KOtBu) are employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxy group may yield a ketone, while substitution of the chloro group may result in the formation of a methoxy derivative.

Scientific Research Applications

1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one involves its interaction with specific molecular targets. The chloro and fluoro groups may enhance its binding affinity to certain enzymes or receptors, leading to modulation of biological pathways. The hydroxy group can participate in hydrogen bonding, further influencing its activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s structural analogs differ primarily in substitution patterns and functional groups. Key examples include:

Compound Name	Substituents (Phenyl Ring)	Ketone Group	Notable Features
Target Compound	3-Cl, 5-F, 4-OH	2,2-dimethylpropan-1-one	Hydroxyl group enhances polarity
1-(2,4-Dichloro-5-fluorophenyl)-3-phenylprop-2-en-1-one	2-Cl, 4-Cl, 5-F	propen-1-one	Unsaturated ketone; higher reactivity
1-(4-Chloro-2-fluorophenyl)-2,2-dimethylpropan-1-one	4-Cl, 2-F	2,2-dimethylpropan-1-one	Lacks hydroxyl group; simpler substitution
1-(3-Chlorophenyl)-2,2-dimethylpropan-1-one	3-Cl	2,2-dimethylpropan-1-one	No fluorine or hydroxyl groups

• Hydroxyl Group Impact: The 4-OH group in the target compound likely increases hydrogen-bonding capacity compared to non-hydroxylated analogs, improving solubility in polar solvents (e.g., water, ethanol) . This may also elevate melting points due to stronger intermolecular interactions.

Physicochemical Properties

Inferred properties based on substituent effects:

Property	Target Compound	1-(4-Chloro-2-fluorophenyl)-2,2-dimethylpropan-1-one	1-(3-Chlorophenyl)-2,2-dimethylpropan-1-one
Solubility	Higher in polar solvents	Moderate (non-polar solvents)	Low (non-polar solvents)
Melting Point	Likely elevated (>150°C)	Not reported	Not reported
Stability	Enhanced by electron-withdrawing groups	Moderate	Moderate

Biological Activity

1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one, with CAS number 1548738-58-4, is a synthetic compound that has garnered interest due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including relevant research findings, case studies, and data tables.

• Molecular Formula : C₁₁H₁₂ClF O₂
• Molecular Weight : 230.66 g/mol
• Structure : The compound features a chloro and fluoro substituent on the aromatic ring, which may influence its biological interactions.

Biological Activity Overview

Research into the biological activity of this compound is still emerging. However, preliminary studies suggest various pharmacological properties that merit further investigation.

Antimicrobial Activity

A study investigating similar compounds has indicated that derivatives with hydroxyl and halogen substituents can exhibit antimicrobial properties. For instance, compounds with similar structures have been shown to possess broad-spectrum antimicrobial activity without hemolytic effects on human erythrocytes . This suggests that 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one may also demonstrate similar antimicrobial efficacy.

Antifungal Activity

Research on related compounds indicates potential antifungal properties. For example, studies have shown that certain hydroxylated phenyl compounds can inhibit the dimorphism of Candida albicans, a significant pathogenic fungus . Given the structural similarities, it is plausible that 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one could exhibit antifungal activity as well.

Case Study 1: Structure-Activity Relationship (SAR)

A detailed examination of structure-activity relationships in phenolic compounds has highlighted that the presence of halogen atoms can enhance biological activity. In particular, the combination of a hydroxyl group and halogen substituents has been correlated with increased potency against various pathogens .

Compound Structure	Biological Activity	Reference
Hydroxylated Phenols	Antifungal
Halogenated Compounds	Antimicrobial

Case Study 2: In Vitro Testing

In vitro studies have been conducted on structurally related compounds to assess their inhibitory effects on microbial growth. These studies typically utilize clinical strains resistant to standard antibiotics, providing insights into the potential of new therapeutic agents . While specific data for 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one is limited, the promising results from related compounds suggest a need for targeted testing.